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Compound of Interest

Compound Name: PBI 51

Cat. No.: B1678569

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive health and safety information for PBI 51 (CAS
Number: 130694-74-5), a stereoisomeric acetylenic analog of abscisic acid (ABA). PBI 51 is
utilized in plant biology research as a chemical probe to investigate ABA signaling pathways,
particularly in studies of seed germination and gene expression. While its application is
primarily in plant science, this guide addresses its health and safety profile for all laboratory
personnel, including those in broader drug development fields.

Chemical and Physical Properties

PBI 51 is a synthetic compound whose properties are essential for safe handling and
experimental design.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1678569?utm_src=pdf-interest
https://www.benchchem.com/product/b1678569?utm_src=pdf-body
https://www.benchchem.com/product/b1678569?utm_src=pdf-body
https://www.benchchem.com/product/b1678569?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Chemical Name PBI-51 [1]

CAS Number 130694-74-5 [1]
Molecular Formula C15H2004

Molecular Weight 264.32 g/mol

Appearance Solid

Solubility Soluble in DMSO

Storage Temperature -20°C

Health and Safety Information

The following information is derived from available Safety Data Sheets (SDS) and outlines the
potential hazards and necessary precautions for handling PBI 51.[1]

Hazard Identification

PBI 51 is not classified as a hazardous substance according to the Globally Harmonized
System (GHS). However, as with any chemical of unknown toxicological profile in mammalian
systems, it should be handled with care.

Potential Health Effects:

Eye: May cause eye irritation.

Skin: May be harmful if absorbed through the skin. May cause skin irritation.

Inhalation: May be harmful if inhaled. May cause respiratory tract irritation.

Ingestion: May be harmful if swallowed.

First-Aid Measures
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Exposure Route First-Aid Procedure

Move the exposed person to fresh air. If not
Inhalation breathing, give artificial respiration. Consult a

physician.

) Wash off with soap and plenty of water. Consult
Skin Contact o
a physician.

Rinse thoroughly with plenty of water for at least
Eye Contact ] o
15 minutes and consult a physician.

Never give anything by mouth to an
Ingestion unconscious person. Rinse mouth with water.

Consult a physician.

Handling and Storage

o Handling: Wear appropriate personal protective equipment (PPE), including chemical-
resistant gloves, laboratory coat, and safety glasses. Avoid formation of dust and aerosols.
Use in a well-ventilated area.

o Storage: Store in a tightly closed container in a dry and well-ventilated place. Recommended
storage temperature is -20°C.

Personal Protective Equipment
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Equipment Recommendation

Safety glasses with side-shields conforming to
Eye/Face appropriate government standards such as

NIOSH (US) or EN166(EU).

Handle with gloves. Gloves must be inspected
Skin prior to use. Use proper glove removal

technique.

Respiratory

For nuisance exposures use type P95 (US) or
type P1 (EU EN 143) particle respirator.

Body

Complete suit protecting against chemicals. The
type of protective equipment must be selected
according to the concentration and amount of
the dangerous substance at the specific

workplace.

Toxicological Information

There is a lack of specific toxicological studies for PBI 51 in animal models. The information

below is based on general principles for handling research chemicals.
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Toxicological Endpoint Data

Acute Toxicity No data available.
Skin Corrosion/Irritation No data available.
Serious Eye Damage/Irritation No data available.
Respiratory or Skin Sensitization No data available.
Germ Cell Mutagenicity No data available.

IARC: No component of this product present at
Carci it levels greater than or equal to 0.1% is identified
arcinogenici
J Y as probable, possible or confirmed human

carcinogen by IARC.

Reproductive Toxicity No data available.

Specific Target Organ Toxicity No data available.

Given the absence of specific toxicological data, PBI 51 should be handled as a compound
with unknown toxicity. For professionals in drug development, it is crucial to note that the
biological effects of this compound appear to be specific to plant hormonal pathways, and no
mammalian targets have been identified.

Experimental Protocols and Methodologies

PBI 51 is primarily used in plant biology to study abscisic acid (ABA) signaling. Below are
representative experimental methodologies.

Arabidopsis thaliana Seed Germination Assay

This assay is used to assess the effect of PBI 51 on seed germination, where it can act as an
ABA antagonist or weak agonist.

Materials:
o Arabidopsis thaliana seeds (wild-type and relevant mutants)

o Petri dishes with 0.8% (w/v) agar medium
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e PBI 51 stock solution in DMSO
o Controlled environment growth chamber
Procedure:

o Seed Sterilization: Surface sterilize seeds with 70% ethanol followed by a bleach solution
and rinse with sterile water.

e Plating: Sow seeds on agar plates containing different concentrations of PBI 51. ADMSO
control should be included.

« Stratification: Cold-treat the plates at 4°C for 2-4 days in the dark to break dormancy.

 Incubation: Transfer plates to a growth chamber with a long-day photoperiod (16h light/8h
dark) at 22°C.

e Scoring: Score germination, defined as radicle emergence, daily for up to 7 days.

Gene Expression Analysis

This protocol outlines how to study the effect of PBI 51 on the expression of ABA-responsive
genes.

Materials:

Arabidopsis thaliana seedlings

Liquid 1/2 MS medium

PBI 51 stock solution in DMSO

RNA extraction kit

gRT-PCR reagents and instrument

Procedure:
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o Seedling Growth: Grow seedlings in liquid 1/2 MS medium for a specified period (e.g., 7-10
days).

o Treatment: Add PBI 51 to the liquid medium at the desired final concentration. Include a
DMSO control.

 Incubation: Incubate the seedlings for the desired treatment duration (e.g., 3-6 hours).

o Harvesting and RNA Extraction: Harvest the seedlings, flash-freeze in liquid nitrogen, and
extract total RNA using a suitable Kkit.

e RT-PCR: Synthesize cDNA and perform quantitative real-time PCR to measure the
expression levels of target ABA-responsive genes (e.g., ABI5, RAB18).

Signaling Pathways and Workflows
Abscisic Acid (ABA) Signaling Pathway

PBI 51 acts on the core ABA signaling pathway. This pathway is critical for plant responses to
abiotic stress. In the absence of ABA, protein phosphatases 2C (PP2Cs) are active and inhibit
SnRK2 kinases. When ABA is present, it binds to PYR/PYL/RCAR receptors, which then bind
to and inhibit PP2Cs. This allows for the activation of SnRK2 kinases, which then
phosphorylate downstream targets, including transcription factors, to regulate gene expression
and physiological responses.

Click to download full resolution via product page

Core ABA signaling pathway and the action of PBI 51.
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Experimental Workflow for Seed Germination Assay

The following diagram illustrates the logical flow of a typical seed germination experiment
involving PBI 51.
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Workflow for a PBI 51 seed germination assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. targetmol.com [targetmol.com]

« To cite this document: BenchChem. [Technical Guide: Health and Safety Information for PBI
51]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678569#health-and-safety-information-for-pbi-51]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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